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Compound of Interest

Compound Name: Ethyl 2-methylnicotinate

Cat. No.: B161284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-methylnicotinate, a pyridine derivative with the CAS number 1721-26-2, is recognized

as a versatile intermediate in organic synthesis. While its primary applications are documented

in the pharmaceutical and agrochemical industries, it is also cited as a building block in the

synthesis of specialty chemicals, including flavor and fragrance compounds. This document

aims to provide a comprehensive overview of its potential applications in the flavor and

fragrance industry, based on available data.

Chemical Structure and Properties

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b161284?utm_src=pdf-interest
https://www.benchchem.com/product/b161284?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b161284?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

IUPAC Name ethyl 2-methylpyridine-3-carboxylate

Synonyms
Ethyl 2-methyl-3-pyridinecarboxylate, 2-

Methylnicotinic acid ethyl ester

CAS Number 1721-26-2

Molecular Formula C₉H₁₁NO₂

Molecular Weight 165.19 g/mol

Appearance Colorless to light yellow clear liquid

Boiling Point 126-127 °C at 24 mmHg

Density 1.072 g/mL at 25 °C

Sensory Profile of Related Compounds
Direct sensory data for Ethyl 2-methylnicotinate is not readily available in public literature.

However, the closely related compound, methyl nicotinate, is described as having a "warm

herbaceous tobacco character with caramel-like sweetness, subtle fruity cherry-almond

undertones, and delicate spicy-nutty facets plus background floral-anisic hints." It is used to

add complexity to tobacco accords, herbal compositions, and jasmine florals. This suggests

that other nicotinic acid esters, such as the ethyl ester, may possess similarly complex and

potentially valuable aromatic profiles.

Application in Flavor and Fragrance Synthesis: A
Precursor to Novel Aromas
Ethyl 2-methylnicotinate serves as a key starting material for the synthesis of more complex

molecules. Its pyridine ring and ester functional group offer multiple reaction sites for chemical

modification, allowing for the creation of a diverse range of derivatives. These derivatives, by

extension, could possess unique and desirable organoleptic properties for use in flavor and

fragrance formulations.
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The general workflow for utilizing Ethyl 2-methylnicotinate in flavor and fragrance synthesis

can be visualized as follows:

Synthesis Workflow

Ethyl 2-methylnicotinate
(Starting Material)

Chemical Modification
(e.g., reduction, alkylation, amidation)

Reactant

Novel Derivative
(Potential Flavor/Fragrance Compound)

Yields

Sensory & Analytical Evaluation

Characterization

Incorporation into
Flavor/Fragrance Formulations

Approved
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Caption: General workflow for developing novel flavor and fragrance compounds from Ethyl 2-
methylnicotinate.
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Experimental Protocols: Synthesis of Nicotinic Acid
Esters
While specific protocols for the synthesis of flavor and fragrance compounds from Ethyl 2-
methylnicotinate are not widely published, methods for the synthesis of nicotinic acid esters

themselves are well-documented. The following protocol is a generalized example of an

esterification reaction to produce a nicotinate ester, which can be adapted for the synthesis of

Ethyl 2-methylnicotinate.

Protocol 1: Synthesis of Ethyl Nicotinate via Fischer Esterification

This protocol describes the synthesis of the related compound, ethyl nicotinate, and illustrates

a fundamental reaction type in this chemical family.

Materials:

Nicotinic acid

Anhydrous ethanol

Concentrated sulfuric acid (catalyst)

Toluene

Sodium bicarbonate solution (saturated)

Anhydrous magnesium sulfate

Standard laboratory glassware for reflux and distillation

Procedure:

In a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap, combine

nicotinic acid, a molar excess of anhydrous ethanol, and a catalytic amount of concentrated

sulfuric acid in toluene.
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Heat the mixture to reflux. The water formed during the reaction will be azeotropically

removed with toluene and collected in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) until the starting material

is consumed.

Cool the reaction mixture to room temperature.

Carefully neutralize the mixture with a saturated sodium bicarbonate solution.

Separate the organic layer and wash it with brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure.

Purify the crude product by vacuum distillation to obtain pure ethyl nicotinate.

Yields and Purity: Published methods for similar esterifications report yields typically ranging

from 85% to 97%, with product purity exceeding 99% as determined by Gas Chromatography

(GC).

Future Research and Development
The potential of Ethyl 2-methylnicotinate as a precursor in flavor and fragrance synthesis

remains an area ripe for exploration. Future research should focus on:

Synthesis of Derivatives: Systematically creating a library of derivatives through reactions at

the ester and pyridine functionalities.

Sensory Evaluation: Conducting thorough organoleptic analysis of any new compounds to

determine their odor and taste profiles.

Structure-Activity Relationship Studies: Correlating the chemical structures of the derivatives

with their sensory characteristics to guide the synthesis of molecules with specific desired

aromas.

The logical progression of this research is outlined in the following diagram:
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Research & Development Pathway
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Caption: A proposed pathway for the research and development of new flavor and fragrance

ingredients from Ethyl 2-methylnicotinate.

Conclusion
Ethyl 2-methylnicotinate holds promise as a versatile starting material for the synthesis of

novel flavor and fragrance compounds. Although detailed application protocols for its

derivatives are not yet prevalent in the public domain, the established chemistry of nicotinic

acid esters provides a solid foundation for future research and development in this area. The
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exploration of its chemical space is likely to yield new molecules with unique and valuable

sensory properties.

To cite this document: BenchChem. [Ethyl 2-methylnicotinate in Flavor and Fragrance
Synthesis: Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b161284#use-of-ethyl-2-methylnicotinate-in-flavor-
and-fragrance-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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